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Compound of Interest

Compound Name: Bekanamycin sulfate

Cat. No.: B7818833

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bekanamycin, also known as Kanamycin B, is an aminoglycoside antibiotic effective against a
broad spectrum of Gram-positive and Gram-negative bacteria.[1][2] It functions by binding to
the 30S ribosomal subunit, which inhibits protein synthesis and ultimately leads to bacterial cell
death.[1] In laboratory settings, bekanamycin sulfate is frequently utilized as a selective agent
for bacteria that have been transformed with plasmids conferring kanamycin resistance.[1] This
document provides a detailed protocol for the preparation of a bekanamycin sulfate stock
solution for research applications.

Data Presentation

A summary of the key quantitative data for bekanamycin sulfate is presented in the table
below for easy reference.
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Property

Value

Citations

Synonyms

Kanamycin B sulfate,

Kanendos, Stereocidin

[1]

Molecular Formula

C18H37N5010 - H2S0a4

Molecular Weight

581.59 g/mol

Solubility in Water

50 mg/mL to 100 mg/mL

Recommended Stock Conc.

10 mg/mL to 100 mg/mL

Typical Working Conc.

50 pg/mL (can range from 10-
100 pg/mL)

Storage (Aliquots)

-20°C for long-term (up to 6
months); 2-8°C for short-term

(weeks)

Experimental Protocol

This protocol outlines the steps to prepare a sterile 50 mg/mL stock solution of bekanamycin

sulfate.

Materials:

o Bekanamycin sulfate powder (CAS: 29701-07-3)

» Sterile, ultrapure water

 Sterile conical tubes (e.g., 15 mL or 50 mL)

 Sterile syringe (e.g., 10 mL or 20 mL)

o Sterile 0.22 um syringe filter

 Sterile microcentrifuge tubes (e.g., 1.5 mL) for aliquoting

Personal Protective Equipment (PPE):
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e Lab coat

» Gloves

o Safety glasses
Procedure:

e Calculations: To prepare 10 mL of a 50 mg/mL stock solution, you will need 500 mg of
bekanamycin sulfate powder.

e Weighing: In a clean, designated weighing area, carefully weigh out 500 mg of
bekanamycin sulfate powder and transfer it to a sterile conical tube.

e Dissolving: Add approximately 8 mL of sterile, ultrapure water to the conical tube containing
the powder. Vortex the tube until the powder is completely dissolved. The solution should be
clear and colorless. If the powder does not dissolve easily, gentle warming or sonication for
5-10 minutes can be applied.

e Volume Adjustment: Once the powder is fully dissolved, add sterile, ultrapure water to bring
the final volume to 10 mL.

 Sterilization: Draw the bekanamycin sulfate solution into a sterile syringe. Attach a 0.22 um
sterile syringe filter to the syringe and filter the solution into a new sterile conical tube. This
step is crucial for removing any potential microbial contamination.

» Aliquoting and Storage: To prevent repeated freeze-thaw cycles, which can decrease the
antibiotic's effectiveness, aliquot the sterile stock solution into smaller, working volumes (e.g.,
1 mL) in sterile microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the name of the solution ("Bekanamycin Sulfate"),
the concentration (50 mg/mL), and the date of preparation.

o Storage: Store the aliquots at -20°C for long-term use (up to six months) or at 2-8°C for
short-term use (up to a few weeks). For extended long-term storage, -80°C is recommended.

Usage:
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The typical working concentration of bekanamycin in bacterial culture media is 50 pg/mL. To
achieve this, dilute the 50 mg/mL stock solution 1:1000 into the autoclaved and cooled media.

Experimental Workflow

Workflow for Bekanamycin Sulfate Stock Solution Preparation

1. Calculation of
Bekanamycin Sulfate Powder

2. Weighing of
Bekanamycin Sulfate Powder

3. Dissolving in
Sterile Ultrapure Water

:

4. Volume Adjustment
to Final Concentration

5. Sterile Filtration
(0.22 pm filter)

6. Aliquoting into
Sterile Tubes

G. Labeling of Aquuots)

8. Storage at
-20°C or 2-8°C
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Caption: Workflow for the preparation of a sterile Bekanamycin sulfate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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